Cas no 183997-00-4 (N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate)

• Product Name: N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate
• CAS No: 183997-00-4
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 825075
• PubChem ID: 12132275
• Update Time: 2025-06-07

N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• N-HYDROXYSUCCINIMIDYL-TRANS-4-ISOPROPYLCYCLOHEXANECARBOXYLATE
• N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate
• (2,5-dioxopyrrolidin-1-yl) 4-propan-2-ylcyclohexane-1-carboxylate
• 4-trans-Isopropylcyclohexanecarboxylic Acid,N-Succunimidyl Ester
• trans-4-isopropylcyclohexylcarboxylic acid N-hydroxysuccinimide ester
• trans-4-(1-Methylethyl)cyclohexanecarboxylic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
• SCHEMBL4574760
• 4-Isopropyl-cyclohexanecarboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
• A1-31468
• DTXSID30478197
• NATEGLINIDE IMPURITY 6
• trans 4-Isopropyl-cyclohexanecarboxylic acid 2,5-dioxo-pyrrolidin-1-yl ester
• 887406-57-7
• 183997-00-4
• A1-31469
• AGN-PC-0NHVLV
• J-011789
• NATEGLINIDEIMPURITY6
• SCHEMBL14096744
• 4-TRANS-ISOPROPYLCYCLOHEXANECARBOXYLIC ACID, N-SUCCUNIMIDYL ESTER

• Inchi： 1S/C14H21NO4/c1-9(2)10-3-5-11(6-4-10)14(18)19-15-12(16)7-8-13(15)17/h9-11H,3-8H2,1-2H3
• InChI Key： UXLRCUGBVTVSEE-UHFFFAOYSA-N
• SMILES： O(C(C1CCC(C(C)C)CC1)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 267.14700
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Melting Point: 128-130°?
• PSA: 63.68000
• LogP: 1.99390

Additional information on N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate

Comprehensive Overview of N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate (CAS No. 183997-00-4)

N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate (CAS No. 183997-00-4) is a highly specialized bioconjugation reagent widely utilized in the fields of organic synthesis, peptide chemistry, and drug development. This compound belongs to the class of N-hydroxysuccinimide (NHS) esters, which are renowned for their reactivity with primary amines, making them indispensable tools for protein labeling, crosslinking, and immobilization applications. The trans-4-isopropylcyclohexane moiety introduces unique steric and hydrophobic properties, enhancing its utility in designing targeted therapeutics and diagnostic probes.

In recent years, the demand for N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate has surged due to its role in antibody-drug conjugates (ADCs), a cutting-edge area in cancer research. Researchers frequently search for "best NHS esters for bioconjugation" or "how to improve ADC stability," highlighting the compound's relevance. Its hydrophobic cyclohexane ring contributes to improved cell membrane permeability, a critical factor in drug delivery systems. Additionally, the isopropyl group fine-tunes the compound's solubility, enabling precise control over reaction kinetics in aqueous and organic phases.

The synthesis of N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate involves a multi-step process, starting with the esterification of trans-4-isopropylcyclohexanecarboxylic acid, followed by activation with N-hydroxysuccinimide. This pathway ensures high yield and purity, addressing common user queries like "how to purify NHS esters" or "NHS ester synthesis tips." The compound's CAS No. 183997-00-4 serves as a unique identifier in chemical databases, facilitating procurement for high-throughput screening and combinatorial chemistry.

From an SEO perspective, integrating keywords such as "NHS ester applications," "bioconjugation techniques 2024," and "trans-4-isopropylcyclohexane derivatives" aligns with trending searches in life sciences. The compound's versatility extends to proteomics, where it aids in mass spectrometry labeling, and material science, where it functionalizes nanoparticles. Its stability under physiological conditions makes it a preferred choice for in vivo studies, resonating with queries like "best reagents for in vivo imaging."

Quality control of N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate is paramount, with analytical techniques like HPLC and NMR ensuring compliance with pharmaceutical-grade standards. Users often seek "NHS ester storage conditions"—this compound requires anhydrous environments at -20°C to prevent hydrolysis. Its lyophilized form offers extended shelf life, catering to industrial-scale applications.

In conclusion, N-Hydroxysuccinimidyl trans-4-Isopropylcyclohexanecarboxylate (CAS No. 183997-00-4) stands at the intersection of innovation and practical utility, addressing evolving needs in biomedical research and therapeutic development. Its unique structural features and reactivity profile ensure its prominence in next-generation bioconjugation strategies.